molecular formula C8H14MgO6 B10822149 Magnesium oxybate CAS No. 82316-98-1

Magnesium oxybate

Cat. No. B10822149
CAS RN: 82316-98-1
M. Wt: 230.50 g/mol
InChI Key: QWZIZKOBUUSCLO-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions: Magnesium oxybate can be synthesized through the neutralization of gamma-hydroxybutyric acid with magnesium hydroxide or magnesium carbonate. The reaction typically involves dissolving gamma-hydroxybutyric acid in water and then adding magnesium hydroxide or magnesium carbonate under controlled conditions to form this compound .

Industrial Production Methods: Industrial production of this compound involves a scalable process that ensures the purity and consistency of the compound. The process includes the preparation of a mixture of sodium, potassium, magnesium, and calcium oxybate salts. This mixture is then subjected to crystallization and purification steps to isolate this compound .

Chemical Reactions Analysis

Types of Reactions: Magnesium oxybate undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

Magnesium oxybate has several scientific research applications:

Mechanism of Action

The exact mechanism of action of magnesium oxybate is not fully understood. it is believed to exert its effects through the gamma-aminobutyric acid (GABA) neurotransmitter system. This compound is thought to act on GABA B receptors, influencing noradrenergic, dopaminergic, and thalamocortical neurons. This action helps regulate sleep-wake cycles and reduce symptoms of narcolepsy .

Similar Compounds:

  • Calcium Oxybate
  • Potassium Oxybate
  • Sodium Oxybate

Comparison: this compound is unique among oxybates due to its specific cation, magnesium. This gives it distinct pharmacokinetic properties and potential therapeutic benefits. Compared to sodium oxybate, this compound has a lower sodium content, which may reduce the risk of cardiovascular issues associated with high sodium intake . Additionally, the combination of different oxybates, including this compound, in formulations like Xywav® provides a broader therapeutic profile for treating sleep disorders .

properties

CAS RN

82316-98-1

Molecular Formula

C8H14MgO6

Molecular Weight

230.50 g/mol

IUPAC Name

magnesium;4-hydroxybutanoate

InChI

InChI=1S/2C4H8O3.Mg/c2*5-3-1-2-4(6)7;/h2*5H,1-3H2,(H,6,7);/q;;+2/p-2

InChI Key

QWZIZKOBUUSCLO-UHFFFAOYSA-L

Canonical SMILES

C(CC(=O)[O-])CO.C(CC(=O)[O-])CO.[Mg+2]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.